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Compound of Interest

Compound Name:
4-Chloro-5-methylpyrimidine

hydrochloride

CAS No.: 1221567-17-4

Cat. No.: B1452353

Get Quote

Strategic Context & Application Profile
4-Chloro-5-methylpyrimidine Hydrochloride is a high-value heterocyclic electrophile

extensively utilized in medicinal chemistry.[1] It serves as a critical "scaffold builder" in the

synthesis of kinase inhibitors, CXCR4 antagonists, and antiviral agents.

Its primary utility lies in the C4-Chlorine atom, which acts as a pristine leaving group for

Nucleophilic Aromatic Substitution (

). However, this same reactivity renders the compound inherently unstable in ambient
conditions. The presence of the C5-methyl group provides weak inductive electron donation (

), which slightly modulates the electrophilicity of the C4 position compared to the unsubstituted
analog, yet the compound remains highly susceptible to hydrolysis.

Key Technical Parameters:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1452353#bc-rfq
https://www.benchchem.com/product/b1452353/docs?utm_src=pdf-body#process-safety-management-psm-guide-4-chloro-5-methylpyrimidine-hydrochloride
https://pubchem.ncbi.nlm.nih.gov/compound/4-Chloro-5-methylpyrimidine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1452353?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value / Description Impact on Handling

Physical State
White to off-white
crystalline solid

Dust inhalation hazard;
hygroscopic clumping.[1]

Moisture Sensitivity High (Hydrolytically Unstable)

Rapid degradation to 5-methyl-

4(3H)-pyrimidinone + HCl gas.

[1]

Acidity
Strongly Acidic (upon

dissolution)

Corrosive to mucous

membranes and metal

equipment.[1]

| Solubility | Soluble in water (w/ decomp), MeOH, DMSO | Use anhydrous aprotic solvents

(DMF, THF) for reactions.[1] |

Hazard Identification & Toxicology (E-E-A-T)
Expertise Insight: While often classified generically as an "Irritant" (H315/H319/H335),

experienced chemists treat this salt as Corrosive (H314) due to its hydrolysis mechanics. Upon

contact with the moisture in mucous membranes (eyes, lungs), it releases hydrochloric acid in

situ.

Mechanism of Toxicity
The toxicity profile is driven by two concurrent pathways:

Direct Corrosivity: The hydrochloride moiety dissociates and the pyrimidine ring hydrolyzes,

generating localized HCl burns.[1]

Sensitization Potential: Halogenated pyrimidines are potent alkylating agents.[1] They can

form covalent bonds with nucleophilic residues (cysteine/lysine) on proteins, leading to

potential skin sensitization or allergic dermatitis.

Degradation Pathway (Visualization)
The following diagram illustrates the "Silent Hazard"—the degradation of the reagent during

improper storage, rendering it useless for synthesis and dangerous to handle.[1]
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Figure 1: Hydrolytic degradation pathway releasing corrosive HCl gas upon moisture contact.[1]

Operational Handling Protocols
The "Anhydrous Chain of Custody"
To maintain reagent integrity and operator safety, a strict "Anhydrous Chain of Custody" must

be maintained from storage to reaction flask.[1]

Protocol: Weighing & Transfer

Equilibration: Allow the container to reach room temperature before opening to prevent

condensation on the cold solid (if stored at -20°C).

Atmosphere: Handle only in a fume hood with a face velocity >100 fpm.[1] For quantities

>5g, use a glovebox or glovebag under Nitrogen/Argon.

Tools: Use plastic or glass spatulas. Avoid metal spatulas as the acidic surface moisture can

corrode the metal, contaminating the reagent with Fe/Ni ions which may poison downstream

Pd-catalysts.

Reaction Setup (Exotherm Management)
When using this reagent in

reactions (e.g., with amines), the release of HCl is stoichiometric.[1]
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The Trap: Do not rely solely on the intrinsic basicity of the nucleophile to scavenge the acid.

The HCl salt introduces an extra equivalent of acid.[1]

The Fix: Always add excess auxiliary base (e.g., 2.5–3.0 equivalents of DIPEA or

).[1]

Order of Addition:

Dissolve the nucleophile and auxiliary base in the solvent.

Cool to 0°C (to control exotherm).

Add 4-Chloro-5-methylpyrimidine HCl portion-wise. Never add the base to the pyrimidine

salt, as localized high concentrations can degrade the starting material.

PPE Decision Logic
Select Personal Protective Equipment (PPE) based on the scale of operation to balance

dexterity with protection.[1]

Determine Scale of Handling

< 1 gram
(Analytical)

1 - 10 grams
(Preparative)

> 10 grams
(Process/Bulk)

Standard PPE:
Nitrile Gloves + Lab Coat + Safety Glasses

(Fume Hood Required)

Enhanced PPE:
Double Nitrile Gloves + Face Shield

+ Acid-Resistant Apron

Max Protection:
PAPR or Full-Face Respirator

+ Chem-Resistant Sleeves

Click to download full resolution via product page

Figure 2: Risk-based PPE selection logic based on reagent quantity.

Emergency Response & Waste Management
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Spill Neutralization Protocol
Do not use water to wash away a solid spill; this will generate an acid mist.[1]

Isolate: Evacuate the immediate area if dust is visible.[1]

Cover: Gently cover the spill with a mixture of Sodium Carbonate (

) and clay-based absorbent (e.g., vermiculite).[1]

Sweep: Using a dustpan and brush, sweep the dry mixture into a hazardous waste bag.[1]

Clean: Wipe the surface with a dilute (5%) sodium bicarbonate solution, then water.[1]

Waste Disposal[1]
Classification: Halogenated Organic Waste (Acidic).[1]

Pre-treatment: If quenching a reaction mixture containing unreacted reagent, stir with

aqueous NaOH (1M) for 1 hour to ensure complete hydrolysis of the chloropyrimidine to the

non-toxic pyrimidinone derivative before disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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